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Abstract
Benzaldoxime (C₇H₇NO), an aromatic oxime, is a versatile organic compound with significant

applications in organic synthesis and as a precursor for various pharmaceuticals and

agrochemicals. This technical guide provides a comprehensive overview of the physical and

chemical properties of benzaldoxime, including its structural isomers, spectral characteristics,

and key chemical reactions. Detailed experimental protocols for its synthesis and major

transformations are provided, alongside a thorough compilation of its physicochemical data.

This document aims to serve as a critical resource for researchers and professionals engaged

in drug development and synthetic chemistry.

Physical Properties of Benzaldoxime
Benzaldoxime is a white solid at room temperature and can exist as two geometric isomers,

the (E)- and (Z)-isomers. The (Z)-isomer is generally the more stable and predominantly

formed product in typical syntheses.[1][2] The physical properties of benzaldoxime are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₇NO [2]

Molecular Weight 121.14 g/mol [2]

Appearance White solid [2]

Melting Point
(Z)-isomer: 33 °C(E)-isomer:

133 °C
[2]

Boiling Point
123 °C at 14 mmHg~200-222

°C at atmospheric pressure
[3][4]

Solubility

Slightly soluble in water.

Soluble in ethanol, ether, and

DMSO.

[5]

pKa ~11.195 [6]

Density 1.11 g/cm³ [7]

Refractive Index 1.591 (at 20 °C) [4]

Flash Point 108 °C [7]

Spectral Data
The structural elucidation of benzaldoxime is supported by various spectroscopic techniques.

¹H NMR Spectroscopy
The proton NMR spectrum of benzaldoxime shows characteristic signals for the aromatic

protons, the oxime proton, and the aldehydic proton. The chemical shifts can vary slightly

depending on the solvent and the isomer. For the (Z)-isomer in CDCl₃, the approximate

chemical shifts are:
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Proton
Chemical Shift
(ppm)

Multiplicity Reference(s)

Aromatic protons 7.24 - 7.56 Multiplet [8]

CH=N 8.17 Singlet [8]

N-OH 8.93 Singlet [8]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon framework of benzaldoxime.

The approximate chemical shifts for the (Z)-isomer in CDCl₃ are:

Carbon Chemical Shift (ppm) Reference(s)

C=N 150.57 [8]

Aromatic C1 131.82 [8]

Aromatic C4 130.08 [8]

Aromatic C2, C6 128.75 [8]

Aromatic C3, C5 127.12 [8]

Infrared (IR) Spectroscopy
The IR spectrum of benzaldoxime exhibits characteristic absorption bands for the O-H, C=N,

and aromatic C-H bonds.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Reference(s)

O-H stretch

(associated)
~3250 Broad [9]

Aromatic C-H stretch 3000 - 3100 Medium [10]

C=N stretch ~1640 Medium [9]

N-O stretch ~920 Medium [9]

UV-Vis Spectroscopy
In ethanol, benzaldehyde, a related compound, shows a maximum absorption (λmax) at

approximately 248 nm, which is attributed to a π → π* transition.[11] Benzaldehyde oxime is

expected to have a similar UV-Vis profile due to the presence of the aromatic ring conjugated

with the C=N double bond.

Chemical Properties and Reactions
Benzaldoxime undergoes several important chemical transformations, making it a valuable

intermediate in organic synthesis.

Synthesis of Benzaldoxime
Benzaldoxime is typically synthesized by the condensation reaction of benzaldehyde with

hydroxylamine hydrochloride in the presence of a base.[2]
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Caption: Synthesis of Benzaldoxime from Benzaldehyde.

Beckmann Rearrangement
One of the most significant reactions of benzaldoxime is the Beckmann rearrangement, where

the oxime is converted to benzamide in the presence of an acid catalyst.[2][12]

Benzaldoxime

Protonated Oxime

+ H⁺

Acid Catalyst (e.g., H₂SO₄)

Nitrilium Ion Intermediate- H₂O Benzamide+ H₂O, tautomerization

Click to download full resolution via product page

Caption: Beckmann Rearrangement of Benzaldoxime.

Dehydration to Benzonitrile
Benzaldoxime can be dehydrated to form benzonitrile using various dehydrating agents.[2]

This reaction is a useful method for the synthesis of nitriles from aldehydes.
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Hydrolysis to Benzaldehyde
The formation of benzaldoxime is a reversible reaction. Under acidic or basic conditions, it can

be hydrolyzed back to benzaldehyde and hydroxylamine.[2]

Reaction with N-Chlorosuccinimide (NCS)
Benzaldoxime reacts with N-chlorosuccinimide to form benzohydroximoyl chloride, a useful

synthetic intermediate.[2]

Experimental Protocols
Synthesis of Benzaldoxime
Materials:

Benzaldehyde (21 g)

Hydroxylamine hydrochloride (14 g)

Sodium hydroxide (14 g)

Water (40 mL)

Diethyl ether

Anhydrous sodium sulfate

Carbon dioxide source

Procedure:

Dissolve 14 g of sodium hydroxide in 40 mL of water in a flask.

Add 21 g of benzaldehyde to the flask and mix.

Add 14 g of hydroxylamine hydrochloride in small portions while continuously shaking the

mixture. An exothermic reaction will occur, and the benzaldehyde will gradually dissolve.

Cool the mixture, which will cause a crystalline mass to separate.
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Add sufficient water to redissolve the solid.

Pass carbon dioxide through the solution until it is saturated. The benzaldoxime will

precipitate.

Extract the benzaldoxime with diethyl ether.

Dry the ethereal solution over anhydrous sodium sulfate.

Remove the ether by rotary evaporation.

The crude product can be purified by distillation under reduced pressure (b.p. 123 °C/14

mm). The expected yield is approximately 50%.[3]

Beckmann Rearrangement of Benzaldoxime to
Benzamide
Materials:

Benzaldoxime

A strong acid catalyst (e.g., concentrated sulfuric acid, polyphosphoric acid, or phosphorus

pentachloride)

Appropriate solvent (if necessary)

General Procedure (using a strong Brønsted acid):

To a solution or suspension of benzaldoxime in a suitable solvent (or neat), cautiously add

the strong acid catalyst while cooling the reaction mixture in an ice bath.

Heat the reaction mixture to the required temperature (often >130 °C for forcing conditions)

and monitor the reaction progress by a suitable technique (e.g., TLC, GC).[13]

After the reaction is complete, carefully pour the reaction mixture onto crushed ice to

precipitate the product.

Collect the solid benzamide by filtration.
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Wash the product with cold water to remove any residual acid.

The crude benzamide can be purified by recrystallization from a suitable solvent (e.g., water

or ethanol).

Note: The reaction conditions, including the choice of acid and temperature, can significantly

affect the yield and purity of the product. It is crucial that the migrating group is anti-periplanar

to the leaving group on the nitrogen for a stereospecific rearrangement.[12]

Dehydration of Benzaldoxime to Benzonitrile
Materials:

Benzaldoxime

Dehydrating agent (e.g., acetic anhydride, thionyl chloride, or a solid acid catalyst)

Appropriate solvent

General Procedure (using acetic anhydride):

Dissolve benzaldoxime in an excess of acetic anhydride.

Heat the mixture under reflux for a specified period. The progress of the reaction can be

monitored by TLC.

After the reaction is complete, cool the mixture and pour it into cold water to hydrolyze the

excess acetic anhydride.

Extract the benzonitrile with a suitable organic solvent (e.g., diethyl ether or

dichloromethane).

Wash the organic layer with a saturated sodium bicarbonate solution to remove acetic acid,

followed by brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Remove the solvent by rotary evaporation.
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The crude benzonitrile can be purified by distillation.

Applications
Benzaldoxime and its derivatives have a wide range of applications in various fields:

Organic Synthesis: It serves as a key intermediate in the synthesis of various organic

compounds, including amides (via Beckmann rearrangement) and nitriles.[2]

Pharmaceuticals and Agrochemicals: The oxime functionality is present in several

biologically active molecules. Benzaldoxime is a precursor for the synthesis of certain

pharmaceuticals and pesticides.

Analytical Chemistry: It can be used as a reagent for the detection and quantification of

aldehydes.

Safety Information
Benzaldoxime is irritating to the eyes, respiratory system, and skin. Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion
Benzaldoxime is a fundamentally important organic compound with well-defined physical and

chemical properties. Its rich reactivity, particularly the Beckmann rearrangement, makes it an

invaluable tool for synthetic chemists. This guide provides essential data and detailed protocols

to facilitate its use in research and development, particularly within the pharmaceutical and

chemical industries. A thorough understanding of its properties and reactions is crucial for its

effective and safe application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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